Cas no 1234-17-9 (2-Propen-1-one,1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one,1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)-
• CAS No: 1234-17-9
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 142326
• PubChem ID: 5880371
• Update Time: 2025-04-19

2-Propen-1-one,1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)-
• (E)-1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)prop-2-en-1-one
• 4-nitro-4'-dimethylaminochalcone
• AC1NYH91
• CHEMBL145172
• NSC204941
• SureCN7194766
• T5687930
• Z45991850
• cid_307156
• BDBM94913
• DTXSID00421256
• AKOS000952000
• MLS003107188
• SMR001822064
• trans-4'-Dimethylamino-4-nitrochalcone
• SCHEMBL7194766
• 1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)prop-2-en-1-one
• NSC-204941
• 1234-17-9
• 1-[4-(dimethylamino)phenyl]-3-(4-nitrophenyl)-2-propen-1-one

• Inchi： 1S/C17H16N2O3/c1-18(2)15-10-6-14(7-11-15)17(20)12-5-13-3-8-16(9-4-13)19(21)22/h3-12H,1-2H3/b12-5+
• InChI Key： GUTSWDYMYNLJEK-LFYBBSHMSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 296.11618
• Monoisotopic Mass: 296.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.236
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.655
• PSA: 63.45
• LogP: 4.08010